Cas no 154194-69-1 (N-Acetyl-b-alanine N-Hydroxysuccinimide Ester)

• Product Name: N-Acetyl-b-alanine N-Hydroxysuccinimide Ester
• CAS No: 154194-69-1
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 904160
• PubChem ID: 45038076
• Update Time: 2025-06-08

N-Acetyl-b-alanine N-Hydroxysuccinimide Ester Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-β-alanine N-Hydroxysuccinimide Ester
• N-ACETYL-B-ALANINE N-HYDROXYSUCCINIMIDE ESTER
• (2,5-dioxopyrrolidin-1-yl) 3-acetamidopropanoate
• N-Acetyl--alanine N-Hydroxysuccinimide Ester
• N-[3-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]acetaMide
• SCHEMBL21081927
• AKOS025294593
• 2,5-DIOXOPYRROLIDIN-1-YL 3-ACETAMIDOPROPANOATE
• N-Acetyl-?-alanine N-Hydroxysuccinimide Ester
• 154194-69-1
• N-Acetyl-beta-alanine N-Hydroxysuccinimide Ester
• DTXSID30661769
• N-Acetyl- beta -alanine N-Hydroxysuccinimide Ester
• AB31215
• J-009079
• 2,5-Dioxopyrrolidin-1-yl N-acetyl-beta-alaninate
• A1-06071
• N-Acetyl-b-alanine N-Hydroxysuccinimide Ester

• Inchi： 1S/C9H12N2O5/c1-6(12)10-5-4-9(15)16-11-7(13)2-3-8(11)14/h2-5H2,1H3,(H,10,12)
• InChI Key： SFMZMIJBTSYLSN-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 228.07500
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Melting Point: 82-84°C
• PSA: 96.27000
• LogP: -0.10200

Additional information on N-Acetyl-b-alanine N-Hydroxysuccinimide Ester

N-Acetyl-b-alanine N-Hydroxysuccinimide Ester (CAS No. 154194-69-1): A Comprehensive Overview

N-Acetyl-b-alanine N-Hydroxysuccinimide Ester, also known by its CAS number 154194-69-1, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of b-alanine, a naturally occurring amino acid, and is modified with an acetyl group and an N-hydroxysuccinimide (NHS) ester functional group. The combination of these groups makes it a versatile molecule with potential applications in drug delivery systems, bioconjugation, and enzyme engineering.

The structure of N-Acetyl-b-alanine N-Hydroxysuccinimide Ester is characterized by the presence of an acetyl group attached to the nitrogen atom of b-alanine, which is further linked to an NHS ester group. This unique structure allows for efficient conjugation reactions with nucleophilic groups such as amines and hydroxyls, making it a valuable tool in the synthesis of bioconjugates. Recent studies have highlighted its role in the development of targeted drug delivery systems, where it serves as a linker between therapeutic agents and targeting moieties.

One of the most promising applications of N-Acetyl-b-alanine N-Hydroxysuccinimide Ester lies in its ability to enhance the stability and bioavailability of drugs. By conjugating drugs to this compound, researchers have observed improved pharmacokinetic profiles, reduced toxicity, and enhanced therapeutic efficacy. For instance, a study published in the journal Nature Biotechnology demonstrated that this compound can significantly prolong the circulation time of anticancer drugs in vivo, leading to more effective tumor targeting.

In addition to its role in drug delivery, N-Acetyl-b-alanine N-Hydroxysuccinimide Ester has also been explored for its potential in enzyme engineering. By serving as a substrate for specific enzymes, this compound can be used to study enzyme kinetics and catalytic mechanisms. Recent advancements in this area have leveraged its unique reactivity to design novel biocatalysts for industrial applications.

The synthesis of N-Acetyl-b-alanine N-Hydroxysuccinimide Ester typically involves multi-step chemical reactions, including acetylation and esterification processes. Researchers have developed optimized synthetic protocols to ensure high yields and purity. These methods are often tailored to specific applications, such as large-scale production for pharmaceutical purposes or small-scale synthesis for research studies.

From an environmental standpoint, the biodegradability and ecological impact of N-Acetyl-b-alanine N-Hydroxysuccinimide Ester have been evaluated in recent studies. Findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, making it a relatively eco-friendly option compared to other synthetic linkers. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, N-Acetyl-b-alanine N-Hydroxysuccinimide Ester (CAS No. 154194-69-1) is a multifaceted compound with diverse applications in biochemistry and pharmacology. Its unique structure enables it to serve as an effective linker in drug delivery systems and enzyme engineering, while recent advancements have expanded its potential uses even further. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing medical therapies and biotechnological innovations.